![molecular formula C19H20ClN3O3 B2922051 N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide CAS No. 2034366-23-7](/img/structure/B2922051.png)
N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as JNJ-54175446 and is classified as a small molecule inhibitor. The purpose of
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit the pcsk9 protein synthesis , which plays a significant role in cholesterol homeostasis.
Mode of Action
It’s worth noting that compounds with similar structures have been found to produce nitric oxide (no), a messenger molecule with diverse functions throughout the body .
Biochemical Pathways
Nitric oxide, which is produced by similar compounds, is known to mediate tumoricidal and bactericidal actions in macrophages .
Result of Action
The production of nitric oxide by similar compounds can have various effects, including mediating tumoricidal and bactericidal actions in macrophages .
Advantages and Limitations for Lab Experiments
The advantages of using N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide in lab experiments include its potential as a therapeutic agent for the treatment of various diseases and conditions. Additionally, this compound has a low toxicity profile, which makes it a safer alternative to other compounds that may have toxic effects. The limitations of using N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide in lab experiments include the need for further studies to determine its efficacy and safety in vivo.
Future Directions
There are several potential future directions for the use of N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide in scientific research. One potential direction is the development of this compound as a therapeutic agent for the treatment of cancer and other diseases. Additionally, further studies could be conducted to determine the efficacy and safety of this compound in vivo. Other potential future directions include the development of new compounds that are structurally similar to N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide, which may have improved efficacy and safety profiles.
Synthesis Methods
The synthesis method for N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide involves several steps. The first step is the synthesis of 3-chloropyridine-4-carboxylic acid, which is then converted to 3-chloropyridine-4-ol. The 3-chloropyridine-4-ol is then reacted with piperidine-1-carbonyl chloride to form 4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenol. This compound is then reacted with acetic anhydride to form N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide.
Scientific Research Applications
N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide has been studied for its potential applications in scientific research. This compound has been found to have inhibitory effects on specific enzymes and proteins, which makes it a potential candidate for the development of new drugs and treatments for various diseases and conditions.
properties
IUPAC Name |
N-[4-[4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClN3O3/c1-13(24)22-15-4-2-14(3-5-15)19(25)23-10-7-16(8-11-23)26-18-6-9-21-12-17(18)20/h2-6,9,12,16H,7-8,10-11H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXQIQAUNBHGLLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C(=O)N2CCC(CC2)OC3=C(C=NC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.